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Compound of Interest

Compound Name: Levamlodipine hydrobromide

Cat. No.: B1674850 Get Quote

Mechanism of Action
Levamlodipine exerts its antihypertensive effect by selectively blocking the transmembrane

influx of calcium ions through L-type calcium channels into vascular smooth muscle and

cardiac muscle.[5][6] This inhibition is more pronounced in vascular smooth muscle cells than

in cardiac muscle cells, leading to peripheral arterial vasodilation, a reduction in peripheral

vascular resistance, and consequently, a lowering of blood pressure.[5][6] The binding of

levamlodipine to the calcium channel receptor is characterized by a gradual rate of association

and dissociation, resulting in a smooth, gradual onset of action.[3][7] While negative inotropic

effects can be observed in vitro, they are not considered clinically relevant at therapeutic

doses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

